Cas no 13892-51-8 (Ethyl 3-oxo-2-(thiophene-2-carbonyl)butanoate)

• Product Name: Ethyl 3-oxo-2-(thiophene-2-carbonyl)butanoate
• CAS No: 13892-51-8
• MF: C₁₁H₁₂O₄S
• MW: 240.275582313538
• CID: 135258
• PubChem ID: 2799794
• Update Time: 2025-09-25

Ethyl 3-oxo-2-(thiophene-2-carbonyl)butanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-oxo-2-(thiophene-2-carbonyl)butanoate
• 2-Thiophenepropanoicacid, a-acetyl-b-oxo-, ethyl ester
• 3-OXO-2-(THIOPHENE-2-CARBONYL)-BUTYRIC ACID ETHYLESTER
• ethyl 3-oxo-2-(2-thienylcarbonyl)butanoate
• AKOS MSC-0286
• ETHYL 2-(2-THENOYL)ACETOACEATE
• 3-OXO-2-(THIOPHENE-2-CARBONYL)-BUTYRIC ACID ETHYL ESTER
• DTXSID00384110
• FT-0626037
• 2-Thiophenepropanoic acid, alpha-acetyl-beta-oxo-, ethyl ester
• 3-Oxo-2-(thiophene-2-carbonyl)butyric acid ethyl ester
• AKOS004115357
• AKOS022180889
• A807459
• 13892-51-8
• MPA(Z)-OH

• MDL： MFCD00126325
• Inchi： 1S/C11H12O4S/c1-3-15-11(14)9(7(2)12)10(13)8-5-4-6-16-8/h4-6,9H,3H2,1-2H3
• InChI Key： GURISBRCVITOPA-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(C(=O)OCC)C(C)=O)=O

Computed Properties

• Exact Mass: 240.04600
• Monoisotopic Mass: 240.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.7A^2
• XLogP3: 2

Experimental Properties

• Density: 1.238
• Boiling Point: 125 °C
• Flash Point: 163.4°C
• Refractive Index: 1.526
• PSA: 88.68000
• LogP: 1.69910

Ethyl 3-oxo-2-(thiophene-2-carbonyl)butanoate Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S23; S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22